Cas no 895-45-4 (2-[[4-(TRIFLUOROMETHYL)PHENYL]THIO] BENZOIC ACID)

2-[[4-(Trifluoromethyl)phenyl]thio]benzoic acid is a sulfur-containing aromatic carboxylic acid derivative characterized by the presence of a trifluoromethyl group on the phenylthio moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its unique structural features, which combine electron-withdrawing (trifluoromethyl) and electron-donating (thioether) groups. The benzoic acid core provides a reactive carboxyl group, enabling further functionalization. Its chemical properties make it a potential intermediate in the development of bioactive molecules, particularly in medicinal chemistry applications where trifluoromethylated compounds are valued for their enhanced metabolic stability and lipophilicity. The compound’s well-defined structure allows for precise modifications in synthetic pathways.
2-[[4-(TRIFLUOROMETHYL)PHENYL]THIO] BENZOIC ACID structure
895-45-4 structure
Product Name:2-[[4-(TRIFLUOROMETHYL)PHENYL]THIO] BENZOIC ACID
CAS No:895-45-4
MF:C14H9F3O2S
MW:298.280273199081
MDL:MFCD06248910
CID:707371
PubChem ID:16640964
Update Time:2025-06-07

2-[[4-(TRIFLUOROMETHYL)PHENYL]THIO] BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

    • 2-[[4-(TRIFLUOROMETHYL)PHENYL]THIO] BENZOIC ACID
    • 2-[4-(trifluoromethyl)phenyl]sulfanylbenzoic acid
    • 2-(4-(trifluoroMethyl)phenylthio)benzoic acid
    • 2-<4-Trifluormethyl-phenylmercapto>-benzoesaeure
    • Benzoic acid,2-[[4-(trifluoromethyl)phenyl]thio]
    • AKOS005064475
    • 2-[[4-(TRIFLUOROMETHYL)PHENYL]THIO]BENZOICACID
    • DTXSID20586356
    • CXYQQXOGXPPFGM-UHFFFAOYSA-N
    • AS-67955
    • 2-(4'-Trifluoromethylphenylthio)benzoic acid
    • 2-((4-(Trifluoromethyl)phenyl)thio)benzoic acid
    • 2-{[4-(trifluoromethyl)phenyl]sulfanyl}benzoic acid
    • 2-[[4-(trifluoromethyl)phenyl]thio]benzoic acid
    • AC-13528
    • 2-((4-(Trifluoromethyl)phenyl)thio)benzoicacid
    • 895-45-4
    • 2-[4-(Trifluoromethyl)phenylsulfanyl]benzoic acid
    • 2-(4-trifluoromethyl-phenylsulfanyl)-benzoic acid
    • MFCD06248910
    • FT-0703457
    • MDL： MFCD06248910
    • Inchi： 1S/C14H9F3O2S/c15-14(16,17)9-5-7-10(8-6-9)20-12-4-2-1-3-11(12)13(18)19/h1-8H,(H,18,19)
    • InChI Key： CXYQQXOGXPPFGM-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=CC=1C(=O)O)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

  • Exact Mass: 298.02800
  • Monoisotopic Mass: 298.02753519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • Density: 1.444
  • Melting Point: 153-154℃
  • Boiling Point: 394.384°C at 760 mmHg
  • Flash Point: 192.317°C
  • Refractive Index: 1.601
  • PSA: 62.60000
  • LogP: 4.55480

2-[[4-(TRIFLUOROMETHYL)PHENYL]THIO] BENZOIC ACID Security Information

2-[[4-(TRIFLUOROMETHYL)PHENYL]THIO] BENZOIC ACID Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-[[4-(TRIFLUOROMETHYL)PHENYL]THIO] BENZOIC ACID Pricemore >>

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2-[[4-(TRIFLUOROMETHYL)PHENYL]THIO] BENZOIC ACID Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:895-45-4)2-[[4-(TRIFLUOROMETHYL)PHENYL]THIO] BENZOIC ACID
Order Number:sfd3070
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

2-[[4-(TRIFLUOROMETHYL)PHENYL]THIO] BENZOIC ACID Related Literature

895-45-4 (2-[[4-(TRIFLUOROMETHYL)PHENYL]THIO] BENZOIC ACID) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:895-45-4)2-[[4-(TRIFLUOROMETHYL)PHENYL]THIO] BENZOIC ACID
sfd3070
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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